Cas no 1806584-20-2 (Methyl 2-bromo-3-(3-oxopropyl)phenylacetate)

Methyl 2-bromo-3-(3-oxopropyl)phenylacetate structure
1806584-20-2 structure
Product Name:Methyl 2-bromo-3-(3-oxopropyl)phenylacetate
CAS No:1806584-20-2
MF:C12H13BrO3
MW:285.133823156357
CID:4792715
Update Time:2023-08-17

Methyl 2-bromo-3-(3-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-bromo-3-(3-oxopropyl)phenylacetate
    • Inchi: 1S/C12H13BrO3/c1-16-11(15)8-10-5-2-4-9(12(10)13)6-3-7-14/h2,4-5,7H,3,6,8H2,1H3
    • InChI Key: XIKYHFWMFVUOHC-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=CC=1CCC=O)CC(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 242
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.4

Methyl 2-bromo-3-(3-oxopropyl)phenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013019000-250mg
Methyl 2-bromo-3-(3-oxopropyl)phenylacetate
1806584-20-2 97%
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499.20 USD 2021-05-31
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Methyl 2-bromo-3-(3-oxopropyl)phenylacetate
1806584-20-2 97%
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855.75 USD 2021-05-31
Alichem
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Methyl 2-bromo-3-(3-oxopropyl)phenylacetate
1806584-20-2 97%
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